butyl 4-[(4-fluorobenzoyl)amino]benzoate

• IUPAC Name: butyl 4-[(4-fluorobenzoyl)amino]benzoate
• InChI: InChI=1S/C18H18FNO3/c1-2-3-12-23-18(22)14-6-10-16(11-7-14)20-17(21)13-4-8-15(19)9-5-13/h4-11H,2-3,12H2,1H3,(H,20,21)
• InChI Key: ORFVAYOZFOFWCP-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C18H18FNO3
• Molecular Weight: 315.3 g/mol

Description

Butyl 4-[(4-fluorobenzoyl)amino]benzoate, also known as BF4B, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of benzoic acid and is commonly used as a reagent in organic synthesis.

Scientific Research Applications

Butyl 4-[(4-fluorobenzoyl)amino]benzoate has been widely used as a reagent in organic synthesis due to its ability to selectively activate carboxylic acids. This compound has also been used in the synthesis of various biologically active molecules such as kinase inhibitors and antitumor agents. Additionally, butyl 4-[(4-fluorobenzoyl)amino]benzoate has shown potential as a fluorescent probe for the detection of metal ions in biological systems.

Mechanism of Action

The mechanism of action of butyl 4-[(4-fluorobenzoyl)amino]benzoate involves the activation of carboxylic acids through the formation of an intermediate species. This intermediate then reacts with nucleophiles such as amines or alcohols to form the desired product. The selectivity of butyl 4-[(4-fluorobenzoyl)amino]benzoate towards carboxylic acids is due to the electron-withdrawing effect of the 4-fluorobenzoyl group, which stabilizes the intermediate species.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of butyl 4-[(4-fluorobenzoyl)amino]benzoate. However, studies have shown that this compound is relatively non-toxic and does not exhibit significant cytotoxicity towards various cell lines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using butyl 4-[(4-fluorobenzoyl)amino]benzoate in lab experiments is its ability to selectively activate carboxylic acids. This allows for the synthesis of complex molecules with high selectivity and efficiency. However, the use of butyl 4-[(4-fluorobenzoyl)amino]benzoate can also be limited by its relatively low solubility in water and its sensitivity to air and moisture.

Future Directions

There are several future directions for the research and development of butyl 4-[(4-fluorobenzoyl)amino]benzoate. One potential area of interest is the use of this compound as a fluorescent probe for the detection of metal ions in biological systems. Additionally, the synthesis of novel biologically active molecules using butyl 4-[(4-fluorobenzoyl)amino]benzoate as a reagent is an area of ongoing research. Finally, the development of more efficient and selective methods for the activation of carboxylic acids using butyl 4-[(4-fluorobenzoyl)amino]benzoate is an important area of future research.